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An In-depth Technical Guide to Ethylenediamine
Dihydrochloride
Abstract: This technical guide provides a comprehensive overview of ethylenediamine

dihydrochloride (CAS RN: 333-18-6), a chemical compound with significant utility in

pharmaceutical synthesis, coordination chemistry, and various industrial applications.[1][2][3]

This document details its chemical structure, physicochemical properties, synthesis

methodologies, and spectroscopic characterization. Furthermore, it outlines its applications in

research and drug development, safety and toxicology, and provides detailed experimental

protocols for its synthesis and analysis. The information is tailored for researchers, scientists,

and professionals in drug development.

Chemical Structure and Identification
Ethylenediamine dihydrochloride is the salt formed from the reaction of ethylenediamine with

two equivalents of hydrochloric acid.[2] It consists of an ethylenediamine cation

([H₃N(CH₂)₂NH₃]²⁺) and two chloride anions (Cl⁻). The basic structure is composed of two

primary amine groups attached to an ethane backbone.[2][4]

The IUPAC name for this compound is ethane-1,2-diamine;dihydrochloride.[5][6] It is also

commonly known as ethylenediammonium dichloride and 1,2-diaminoethane dihydrochloride.

[3][5][7]
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Table 1: Chemical Identifiers and Formula

Identifier Value Reference

CAS Number 333-18-6 [5][8]

Molecular Formula C₂H₁₀Cl₂N₂ [5][8][9]

Molecular Weight 133.02 g/mol [5][7][9][10]

IUPAC Name
ethane-1,2-

diamine;dihydrochloride
[5][6][8]

InChI
1S/C2H8N2.2ClH/c3-1-2-

4;;/h1-4H2;2*1H
[9]

InChIKey
OHHBFEVZJLBKEH-

UHFFFAOYSA-N
[9]

Canonical SMILES C(CN)N.Cl.Cl [3][11]

Synonyms

Ethylenediammonium

dichloride, 1,2-Diaminoethane

dihydrochloride, Chlor-

ethamine

[3][5][12]

Physical and Chemical Properties
Ethylenediamine dihydrochloride is a white to off-white crystalline solid or powder at room

temperature.[4][8][10][13] It is hygroscopic, meaning it readily absorbs moisture from the air.[5]

[10] The compound is stable under normal temperatures and pressures.[10][13][14] It is

incompatible with strong oxidizing agents.[10][13][14]

One of its most notable properties is its high solubility in water.[3][8] When dissolved, it

dissociates into its constituent ions.[8] The solubility in water is reported to be 300 g/L at 20 °C.

[6][13] It is also soluble in ethanol.

Table 2: Physical and Chemical Properties
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Property Value Reference

Appearance
White to off-white crystalline

powder
[4][8][10][13]

Melting Point >300 °C (decomposes) [10][15]

Water Solubility 300 g/L (at 20 °C) [6][13]

pH
5 (100 g/L aqueous solution at

20°C)
[10][13]

Sensitivity Hygroscopic [5][10]

Stability Stable under normal conditions [10][14]

Synthesis and Manufacturing
Industrially, ethylenediamine is produced by reacting 1,2-dichloroethane (ethylene dichloride)

with ammonia in an aqueous medium under pressure at elevated temperatures (around 180

°C).[16] This reaction generates hydrogen chloride, which forms a salt with the amine. The free

amine is then liberated by adding sodium hydroxide.[16]

Ethylenediamine dihydrochloride is subsequently formed by the reaction of ethylenediamine

with two equivalents of hydrochloric acid.[2] A laboratory-scale synthesis can be achieved by

carefully adding ethylenediamine to a solution of hydrochloric acid, often followed by

precipitation using a less polar solvent like ethanol or acetone.[17] A continuous process for

manufacturing involves reacting ethylene chloride with an excess of ammonia in a reaction

tower.[18]
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Synthesis of Ethylenediamine Dihydrochloride

Reactants

Intermediate

Final Product

Ethylene Dichloride

Ethylenediamine

Reaction with excess NH₃

(180°C, pressure)

Ammonia

Ethylenediamine Dihydrochloride

+ 2 HCl
(Acid-Base Reaction)

Hydrochloric Acid

Click to download full resolution via product page

Synthesis pathway of Ethylenediamine Dihydrochloride.

Crystal Structure and Molecular Geometry
The crystal structure of ethylenediamine dihydrochloride has been determined using X-ray

diffraction methods.[19] The compound crystallizes in the monoclinic space group P2₁/c.[19]

Within the crystal, the ethylenediamine moiety adopts a trans conformation with a center of

symmetry.[19] The molecules are interconnected by a three-dimensional network of N-H···Cl

hydrogen bonds.[19]

Table 3: Crystal Structure Parameters
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Parameter Value Reference

Crystal System Monoclinic [19]

Space Group P2₁/c [19]

Unit Cell Dimensions
a = 4.44 Å, b = 6.88 Å, c =

9.97 Å, β = 92°
[19]

C-C Bond Distance 1.54 Å [19]

C-N Bond Distance 1.48 Å [19]

C-C-N Bond Angle 109.07° [19]

N-H···Cl H-bond Distances 3.14 Å, 3.16 Å, 3.22 Å [19]

Spectroscopic Analysis
Spectroscopic techniques are crucial for the identification and characterization of

ethylenediamine dihydrochloride.

Infrared (IR) Spectroscopy: The IR spectrum of ethylenediamine dihydrochloride is available

in the NIST WebBook.[9][20] Key absorptions include N-H stretching and bending vibrations,

C-H stretching, and C-N stretching bands. The C-N stretching band, which appears around

1060 cm⁻¹ in the free ligand, shifts upon complexation, indicating coordination.[21]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum shows signals corresponding to the methylene (-

CH₂-) and amine (-NH₃⁺) protons.[11] In DMSO-d₆, the -NH₂ protons of the free ligand

appear around 1.2-1.4 ppm, while the -CH₂- protons are observed around 3.2 ppm.[21]

¹³C NMR: The carbon-13 NMR spectrum of the parent ethylenediamine shows a single

peak for the two equivalent methylene carbons.[22]

Applications in Research and Drug Development
Ethylenediamine dihydrochloride is a versatile compound in research and pharmaceutical

settings.[1] Its primary utility stems from its bifunctional nature and its ability to act as a
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chelating agent.[1][8]

Pharmaceutical Synthesis: It serves as a crucial precursor and intermediate in the synthesis

of numerous drugs and bioactive compounds.[1] For instance, many antihistamines, such as

hydroxyzine and tripelennamine, are derived from an ethylenediamine core structure.[12][16]

It is also used in the synthesis of the bronchodilator aminophylline, where it helps solubilize

the active ingredient, theophylline.[16]

Coordination Chemistry: As a bidentate ligand (abbreviated 'en'), ethylenediamine readily

forms stable complexes with various metal ions by donating electron pairs from its two

nitrogen atoms.[2][16] This chelating property is valuable in creating diagnostic agents,

catalysts, and in controlling metal ion activity in biological systems.[1][2]

Biochemical Research: In laboratory settings, it is used as a buffering agent to maintain

stable pH and as a chelating agent to bind metal ions, thereby influencing the activity of

metal-dependent enzymes.[1][2] It has also been employed in fluorimetric determination

methods for catecholamines.[13]

Other Applications: It is used as a stabilizer in some topical steroid creams, an epoxy-curing

agent, and in the synthesis of fungicides and dyes.[12][13]

Applications of Ethylenediamine Dihydrochloride

Core Chemical Properties

Key Application Areas

Ethylenediamine Dihydrochloride

Bifunctional Amine Chelating Agent Buffering Capacity

Pharmaceutical Synthesis

Precursor for drugs
(e.g., antihistamines)

Industrial Uses

Epoxy curing, dyes

Coordination Chemistry

Forms metal complexes

Biochemical Research

Modulates enzyme activity Maintains stable pH
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Click to download full resolution via product page

Logical relationships of key applications.

Safety and Toxicology
Ethylenediamine dihydrochloride is classified as harmful if swallowed and can cause skin and

serious eye irritation.[23][24] It is also a known skin and respiratory sensitizer, meaning it may

cause allergic reactions upon contact or inhalation.[23][24]

Table 4: Toxicological Data

Parameter Value Species Reference

LD₅₀ (Oral) 1620 mg/kg Mouse [14][25]

LD₅₀ (Dermal) >6400 mg/kg Rabbit [14][25]

Primary Hazards

Skin Irritant, Eye

Irritant, Skin &

Respiratory Sensitizer

N/A [23][24]

GHS Hazard

Statements

H302, H315, H317,

H319, H334, H335
N/A [23]

Standard laboratory safety protocols should be followed when handling this compound,

including the use of personal protective equipment (PPE) such as gloves, safety glasses, and

respiratory protection in case of dust generation.[14][23] Facilities should be equipped with an

eyewash station and a safety shower.[14]

Experimental Protocols
A. Synthesis of Ethylenediamine Dihydrochloride (Laboratory Scale)

Objective: To synthesize ethylenediamine dihydrochloride from ethylenediamine and

hydrochloric acid.

Materials: Ethylenediamine (99%), concentrated hydrochloric acid (~37%), ethanol, acetone,

beaker, magnetic stirrer, ice bath, Buchner funnel, filter paper.
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Methodology:

In a fume hood, prepare a dilute solution of hydrochloric acid by slowly adding a

stoichiometric amount of concentrated HCl to chilled ethanol in a beaker placed in an ice

bath.

While stirring vigorously, slowly add a solution of ethylenediamine (1 equivalent) in ethanol

dropwise to the cold HCl solution. The reaction is highly exothermic.[17] Maintain the

temperature below 10°C.

A white precipitate of ethylenediamine dihydrochloride will form immediately.

Continue stirring in the ice bath for 30 minutes after the addition is complete to ensure full

precipitation.

Collect the white crystalline solid by vacuum filtration using a Buchner funnel.

Wash the crystals with cold acetone to remove any unreacted starting materials and

excess acid.[17]

Dry the product in a vacuum oven at a low temperature (e.g., 50°C) to a constant weight.

B. Characterization by Infrared (IR) Spectroscopy

Objective: To obtain the IR spectrum of the synthesized ethylenediamine dihydrochloride and

identify key functional groups.

Materials: Synthesized ethylenediamine dihydrochloride, KBr (IR grade), mortar and pestle,

hydraulic press, FTIR spectrometer.

Methodology (KBr Pellet Technique):

Thoroughly dry the synthesized sample to remove any moisture, as water has strong IR

absorptions.

Grind a small amount (~1-2 mg) of the sample with ~100-200 mg of dry KBr powder in an

agate mortar and pestle until a fine, homogeneous powder is obtained.
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Transfer the powder to a pellet-forming die and press it under high pressure (several tons)

using a hydraulic press to form a transparent or translucent pellet.

Place the KBr pellet in the sample holder of the FTIR spectrometer.

Record the spectrum, typically in the range of 4000-400 cm⁻¹.

Analyze the resulting spectrum, identifying characteristic peaks for N-H, C-H, and C-N

bonds, and compare with a reference spectrum.[20]

C. Characterization by ¹H NMR Spectroscopy

Objective: To obtain the proton NMR spectrum of the synthesized product to confirm its

structure.

Materials: Synthesized ethylenediamine dihydrochloride, deuterated solvent (e.g., D₂O or

DMSO-d₆), NMR tubes, NMR spectrometer.

Methodology:

Dissolve a small amount (~5-10 mg) of the dried sample in approximately 0.6-0.7 mL of a

suitable deuterated solvent in a clean, dry NMR tube.

Cap the tube and gently agitate to ensure complete dissolution.

Place the NMR tube in the spectrometer's probe.

Acquire the ¹H NMR spectrum according to the instrument's standard operating

procedures.

Process the spectrum (Fourier transform, phase correction, baseline correction).

Analyze the chemical shifts, integration, and multiplicity of the signals to confirm the

presence of the methylene (-CH₂-) and ammonium (-NH₃⁺) protons, consistent with the

ethylenediamine dihydrochloride structure.[11][21]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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